![molecular formula C10H7Cl2NO4 B8812945 2-(6,7-Dichloro-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetic acid](/img/structure/B8812945.png)
2-(6,7-Dichloro-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetic acid
Cat. No. B8812945
M. Wt: 276.07 g/mol
InChI Key: CINNSESKXISBNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CCOC(=O)CN1C(=O)COc2cc(Cl)c(Cl)cc21
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:22]1[O:23][CH2:24][CH2:25][CH2:26]1.[Cl:1][c:2]1[c:3]([Cl:19])[cH:4][c:5]2[c:6]([cH:18]1)[N:7]([CH2:12][C:13](=[O:14])[O:15][CH2:16][CH3:17])[C:8](=[O:11])[CH2:9][O:10]2.[Li+:21].[OH-:20].[OH2:27]>>[Cl:1][c:2]1[c:3]([Cl:19])[cH:4][c:5]2[c:6]([cH:18]1)[N:7]([CH2:12][C:13](=[O:14])[OH:15])[C:8](=[O:11])[CH2:9][O:10]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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CCOC(=O)CN1C(=O)COc2cc(Cl)c(Cl)cc21
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)CN1C(=O)COc2cc(Cl)c(Cl)cc21
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Li+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)CN1C(=O)COc2cc(Cl)c(Cl)cc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
